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Compound of Interest

Compound Name: 4'-Ethyl-4-biphenylboronic acid

CAS No.: 153035-62-2

Cat. No.: B589639

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4'-Ethyl-4-biphenylboronic acid is a specialized organic compound that serves as a crucial

building block in modern synthetic chemistry. Its unique biphenyl structure, featuring an ethyl

group, makes it a valuable reagent in the synthesis of complex organic molecules, particularly

in the fields of medicinal chemistry and materials science. This technical guide provides a

comprehensive overview of its chemical properties, applications, and relevant experimental

protocols.

Core Chemical Properties
4'-Ethyl-4-biphenylboronic acid, with the CAS number 153035-62-2, is a white to off-white

crystalline powder.[1] Its chemical structure and key properties are summarized below.
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Property Value Reference(s)

Molecular Formula C₁₄H₁₅BO₂ [2]

Molecular Weight 226.08 g/mol [2]

IUPAC Name

[4-(4-

ethylphenyl)phenyl]boronic

acid

[2]

Melting Point Not available

Boiling Point 401.8 ± 48.0 °C (Predicted) [3]

Solubility

Soluble in polar organic

solvents like ethanol and

methanol.

[1]

pKa

Not explicitly available for this

compound. For reference, the

pKa of unsubstituted

phenylboronic acid in water is

approximately 8.8. The

electronic and steric effects of

the 4'-ethylbiphenyl substituent

would influence this value.

Applications in Research and Development
The primary utility of 4'-Ethyl-4-biphenylboronic acid lies in its application as a key reactant

in palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura coupling.

This reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-

carbon bonds to construct biaryl and polyaryl structures.[4][5] These motifs are prevalent in a

wide array of biologically active molecules and advanced materials.

Key Application Areas:

Pharmaceutical Synthesis: It serves as a vital intermediate in the synthesis of active

pharmaceutical ingredients (APIs). The biphenyl scaffold is a common feature in many drug
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candidates, and the ethyl group can provide desirable lipophilicity and metabolic stability.[4]

[6]

Materials Science: This boronic acid is utilized in the development of organic light-emitting

diodes (OLEDs) and other organic electronic materials. The rigid biphenyl core can be

incorporated into conjugated polymers and small molecules to tune their photophysical and

electronic properties.[6]

Experimental Protocols: Suzuki-Miyaura Coupling
The following is a representative experimental protocol for a Suzuki-Miyaura coupling reaction

using 4'-Ethyl-4-biphenylboronic acid. The specific conditions may require optimization

based on the coupling partner.

Reaction Scheme:
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Reaction Conditions

Aryl/Vinyl Halide or Triflate

4-Aryl-4'-ethylbiphenyl

+

4'-Ethyl-4-biphenylboronic acid

+

Pd Catalyst
(e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂)

Base
(e.g., K₂CO₃, Cs₂CO₃)

Solvent
(e.g., Toluene, Dioxane, DMF/H₂O)
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Preparation

Reaction

Work-up & Purification

Weigh Reagents:
- 4'-Ethyl-4-biphenylboronic acid

- Aryl Halide
- Base

Assemble Reaction Flask under Inert Gas

Prepare Flame-Dried Glassware

Add Anhydrous Solvent and Degas

Add Palladium Catalyst

Heat and Stir Reaction Mixture

Monitor Reaction Progress (TLC/GC-MS)

Cool to Room Temperature

Reaction Complete

Dilute and Perform Aqueous Extraction

Dry Organic Layer

Concentrate under Reduced Pressure

Purify by Column Chromatography

Isolated Product

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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